Cas no 2320850-60-8 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide
• CAS No: 2320850-60-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5341985
• Update Time: 2025-05-20

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)cyclohex-3-ene-1-carboxamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide

• Inchi： 1S/C16H21NO3/c18-15(12-5-2-1-3-6-12)17-11-16(19)9-4-7-14-13(16)8-10-20-14/h1-2,8,10,12,19H,3-7,9,11H2,(H,17,18)
• InChI Key： UCKPQWQNWLXSNA-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2CC=CCC2)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 1.5
• Topological Polar Surface Area: 62.5

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide

Professional Introduction to N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide (CAS No. 2320850-60-8)

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological significance. This compound, identified by the CAS number 2320850-60-8, has garnered attention in the field of pharmaceutical chemistry due to its structural features and the implications of its derivatives. The presence of a benzofuran moiety and a cyclohexene ring suggests a high degree of molecular complexity, which may contribute to unique pharmacological properties.

The benzofuran scaffold is a prominent feature in many bioactive molecules, often found in natural products and synthetic drugs. Its aromatic system combined with the hydroxyl group at the 4-position enhances the compound's potential for interactions with biological targets. Such structural motifs are frequently explored in drug discovery efforts because they can contribute to favorable pharmacokinetic profiles and binding affinities. The cyclohexene ring further adds to the three-dimensional configuration of the molecule, influencing its solubility, metabolic stability, and overall biological activity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide represents a promising candidate for further investigation in this domain. Studies have begun to explore its potential as a lead compound for developing novel therapeutic agents. The hydroxyl group on the benzofuran ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding specificity.

The compound's structure also suggests potential applications in modulating enzyme activity and receptor interactions. For instance, the cyclohexene moiety can influence the conformational flexibility of the molecule, which is often critical for achieving high affinity and selectivity in drug design. Researchers are increasingly leveraging computational methods to predict the binding modes of such compounds with target proteins. These simulations can provide valuable insights into how N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide might interact with biological systems.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. The benzofuran scaffold is known to be present in several FDA-approved drugs, highlighting its importance as a pharmacophore. By incorporating this motif into new molecules like N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylcyclohex-3-ene-1-carboxamide, researchers aim to create compounds that exhibit improved efficacy and reduced side effects compared to existing treatments. The cyclohexene ring further contributes to this goal by providing additional sites for structural optimization.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-(4-hydroxy-4,5,6,7-tetrahydro-benzofuran-4-ylmethylcyclohexane)-3-one derivatives. These synthetic strategies often involve multi-step reactions that showcase the versatility of modern organic methodologies. The ability to construct such intricate structures has opened up new avenues for drug discovery and molecular medicine. Researchers are now exploring ways to functionalize these molecules further to enhance their biological activity and therapeutic potential.

The pharmacological evaluation of N-(4-hydroxy-tetrahydro-benzofuran-yl)methylcyclohexane)-3-one carboxamide is ongoing and involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with biological targets such as enzymes and receptors. These studies often employ high-throughput screening techniques to identify promising candidates for further development. Once a lead compound is identified based on its biochemical profile, researchers proceed with preclinical studies to assess its safety and efficacy.

In vivo studies are crucial for evaluating how N-(4-hydroxy-tetrahydro-benzofuran-yl)methylcyclohexane)-3-one carboxamide behaves within an intact organism. These experiments help determine its pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profiles and its overall therapeutic index. The results from these studies guide decisions about whether to proceed with clinical trials in humans. Given the growing interest in heterocyclic compounds for drug development it is likely that this compound will continue to be studied for its potential medical applications.

The future directions for research on N-(4-hydroxy-tetrahydro-benzofuran-^yl)methylcyclohexane)-3-one carboxamide include exploring derivative synthesis modifications that could enhance its pharmacological properties further. By altering specific functional groups or introducing new moieties researchers hope to improve potency selectivity solubility or metabolic stability while maintaining or enhancing biological activity. Such efforts require interdisciplinary collaboration between organic chemists biochemists biologists medicinal chemists computational scientists.

The broader significance of this work lies in contributing to our understanding of how molecular structure influences biological function which ultimately benefits patients by accelerating access new effective treatments disease management strategies remain challenging despite significant progress made over past decades there continues need innovative approaches address unmet medical needs compounds like N-(tetrahydro-benzofuran^-yl)methylcyclohexane)-3-one carboxamide exemplify efforts bridge gap basic science clinical application showcasing power small-molecule drugs impact human health.